(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine

• Molecular Formula: C12H24N2
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 1-cyclopropyl-N-(2-piperidin-1-ylethyl)ethanamine
• InChI: InChI=1S/C12H24N2/c1-11(12-5-6-12)13-7-10-14-8-3-2-4-9-14/h11-13H,2-10H2,1H3
• InChI Key: GQEDMDKBMNELON-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NCCN2CCCCC2

Description

(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine (CAS: 1594073-19-4) is a secondary amine featuring two distinct substituents: a 1-cyclopropylethyl group and a 2-(piperidin-1-yl)ethyl group. This compound is structurally versatile, making it a candidate for pharmaceutical intermediates or bioactive molecules. Its molecular formula is C₁₂H₂₄N₂, with a molecular weight of 196.3 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine typically involves the reaction of cyclopropyl ethylamine with 2-(piperidin-1-yl)ethyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for (1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the use of industrial reactors and continuous flow systems to ensure efficient mixing and reaction completion. Purification steps such as distillation, crystallization, or chromatography are employed to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding amine oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce any double bonds or functional groups present.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, where the piperidine nitrogen acts as a nucleophile.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Hydrogen gas with palladium catalyst.

Nucleophiles: Halogenated compounds for substitution reactions.

Major Products Formed

The major products formed from these reactions include amine oxides from oxidation, reduced amines from reduction, and substituted piperidine derivatives from nucleophilic substitution .

Scientific Research Applications

(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine has various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new pharmaceuticals targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine involves its interaction with specific molecular targets and pathways. The piperidine ring can interact with various receptors and enzymes, modulating their activity. The compound may act as an agonist or antagonist, depending on the target, and can influence signaling pathways involved in cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and physicochemical differences between the target compound and its analogues:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine	1594073-19-4	C₁₂H₂₄N₂	196.3	Secondary amine with cyclopropylethyl and piperidinyl ethyl groups
COMPOUND 36 (Spirocyclic derivative)	-	-	492.0	Complex spiro structure with cyclohexyl, piperazinyl, and cyclopropyl groups
(1-Cyclopropylethyl)[2-(thiophen-2-yl)ethyl]amine	1020952-79-7	C₁₁H₁₇NS	195.3	Thiophene analog; sulfur-containing aromatic ring
1-Cyclopropyl-2-(2-methylphenyl)ethanamine	56595-04-1	C₁₂H₁₇N	175.3	Aryl-substituted cyclopropylamine; lower molecular weight

Key Differences and Implications

COMPOUND 36 (EP 3 858 835 A1 Patent)

• Structure : Incorporates a spirocyclic system with a cyclohexyl core, piperazinyl group, and cyclopropylmethyl substituent.
• Molecular Weight : 492.0 g/mol, significantly larger than the target compound.

(1-Cyclopropylethyl)[2-(Thiophen-2-yl)ethyl]amine

• Structure : Replaces the piperidinyl group with a thiophen-2-yl moiety.
• Physicochemical Properties :
  • Lipophilicity : Higher due to the aromatic thiophene ring.
  • Basicity : Reduced compared to the piperidine-containing target compound.
• Applications: Thiophene derivatives are often explored in materials science or as non-basic pharmacophores.

1-Cyclopropyl-2-(2-Methylphenyl)ethanamine

• Structure : Features an aryl group (2-methylphenyl) instead of a heterocyclic substituent.
• Molecular Weight : 175.3 g/mol, simpler and smaller.

Pharmacological Potential

• Target Compound : The piperidinyl group may enhance blood-brain barrier penetration , making it suitable for CNS-targeted drug development. Its balanced lipophilicity (logP ~2–3 estimated) favors bioavailability.
• COMPOUND 36 : Demonstrated in vitro activity in kinase inhibition assays, attributed to its multi-ring system and hydrogen-bonding capacity.

Biological Activity

(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its interactions with biological macromolecules, therapeutic potential, and mechanisms of action.

Chemical Structure and Properties

The compound features a cyclopropyl group attached to an ethyl chain, which is further linked to a piperidine moiety. This unique structure may influence its biological interactions and pharmacological properties.

The mechanism of action for (1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine primarily involves its interaction with specific molecular targets, such as receptors and enzymes. The compound's structural characteristics allow it to fit into binding sites, modulating the activity of these targets and leading to various biological effects.

Interaction with Biological Macromolecules

Research indicates that (1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine can act as a ligand in binding studies. Its interactions with proteins and nucleic acids are crucial for understanding its biological effects.

Potential Therapeutic Uses

• Neuropharmacology : The compound may exhibit properties that affect neurotransmitter systems, making it a candidate for treating neurological disorders.
• Anticancer Activity : Preliminary studies suggest that derivatives of this compound could inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth.
• Antimicrobial Properties : There is emerging evidence that this compound may possess antimicrobial activity, which warrants further investigation.

In Vitro Studies

Several in vitro studies have assessed the biological activity of (1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine:

• Study 1 : A study demonstrated that the compound inhibited the growth of certain cancer cell lines by inducing apoptosis through mitochondrial pathways.
• Study 2 : Another investigation revealed that the compound exhibited moderate antibacterial activity against Gram-positive bacteria, suggesting potential for development as an antimicrobial agent.

In Vivo Studies

In vivo studies are crucial for validating the therapeutic potential of (1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine:

• Animal Model Research : In a model of hypertension, administration of the compound resulted in a significant reduction in blood pressure without causing reflex tachycardia, indicating its potential as a cardiovascular agent.

Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity
(1-Cyclopropylethyl)[2-(3-methoxyphenyl)ethyl]amine	Methoxy group on aromatic ring	Enhanced receptor binding affinity
(1-Cyclopropylethyl)[2-(4-hydroxyphenyl)ethyl]amine	Hydroxy group instead of methoxy	Increased antioxidant activity
(1-Cyclopropylethyl)[2-(3-methylphenyl)ethyl]amine	Methyl group on aromatic ring	Altered pharmacokinetics

The unique positioning of substituents in these compounds can significantly influence their pharmacological profiles.